Cas no 61993-99-5 (Butanoyl chloride, 2-(2,3,5-trichlorophenoxy)-)
61993-99-5 structure
Product Name:Butanoyl chloride, 2-(2,3,5-trichlorophenoxy)-
CAS No:61993-99-5
MF:C10H8Cl4O2
MW:301.98131942749
CID:461376
PubChem ID:20373770
Update Time:2025-04-19
Butanoyl chloride, 2-(2,3,5-trichlorophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Butanoyl chloride, 2-(2,3,5-trichlorophenoxy)-
- 2-(2,3,5-trichlorophenoxy)butanoyl chloride
- 61993-99-5
- SCHEMBL11661711
- DTXSID90606318
-
- Inchi: 1S/C10H8Cl4O2/c1-2-7(10(14)15)16-8-4-5(11)3-6(12)9(8)13/h3-4,7H,2H2,1H3
- InChI Key: HHTWTMBSECPMEU-UHFFFAOYSA-N
- SMILES: ClC(C(CC)OC1C=C(C=C(C=1Cl)Cl)Cl)=O
Computed Properties
- Exact Mass: 299.92804
- Monoisotopic Mass: 299.927840g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Butanoyl chloride, 2-(2,3,5-trichlorophenoxy)- Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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